Cas no 1805113-29-4 (3-Amino-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine)

• Product Name: 3-Amino-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine
• CAS No: 1805113-29-4
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 4917042
• Update Time: 2025-06-11

3-Amino-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine

• Inchi： 1S/C6H5F3N2O/c7-5(8)4-3(12)1-2(10)6(9)11-4/h1,5,12H,10H2
• InChI Key： ZPPMDDJJXSCHNF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(N=1)F)N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine

Recent Advances in the Study of 3-Amino-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine (CAS: 1805113-29-4)

3-Amino-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine (CAS: 1805113-29-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-Amino-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine, highlighting its potential as a key intermediate in the development of novel agrochemicals and pharmaceuticals. The researchers employed a multi-step synthesis approach, optimizing reaction conditions to achieve high yields and purity. The study also investigated the compound's stability under various conditions, providing valuable insights for its storage and handling in industrial settings.

In another study, researchers evaluated the biological activity of 3-Amino-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine against a panel of enzymes and receptors. The compound exhibited selective inhibition of certain kinases, suggesting its potential as a lead compound for the development of targeted therapies. Molecular docking studies further elucidated the binding interactions, providing a structural basis for its activity. These findings were published in Bioorganic & Medicinal Chemistry Letters and have sparked interest in further optimization of the compound's pharmacokinetic properties.

The environmental impact and degradation pathways of 3-Amino-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine have also been a subject of recent research. A study in Environmental Science & Technology investigated the compound's persistence and transformation products in soil and water systems. The results indicated that the compound undergoes rapid degradation under certain conditions, with minimal accumulation of harmful byproducts. This research is particularly relevant for assessing the environmental safety of its use in agricultural applications.

Looking ahead, ongoing research aims to explore the broader applications of 3-Amino-6-(difluoromethyl)-2-fluoro-5-hydroxypyridine, including its potential use in material science and as a building block for more complex molecules. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications. The compound's versatility and promising biological activity make it a compelling subject for future studies in the chemical biology and pharmaceutical fields.